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Compound of Interest

Compound Name: 1-Heptadecanol

Cat. No.: B072759

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for 1-
Heptadecanol, a long-chain saturated fatty alcohol. The content herein is intended to equip
laboratory personnel with the necessary knowledge to handle this chemical responsibly,
ensuring personal safety and procedural integrity. This document collates data from safety data
sheets, toxicological assessments of structurally related compounds, and established
experimental protocols.

Chemical and Physical Properties

1-Heptadecanol is a white, waxy solid at room temperature.[1][2] Its physical and chemical
characteristics are crucial for understanding its behavior in a laboratory setting and for planning
experiments. A summary of these properties is presented in Table 1.
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Property Value Reference(s)
Molecular Formula C17H360 [11[3114115]
Molecular Weight 256.46 g/mol [311415][6]
CAS Number 1454-85-9 (11131141161
White crystalline powder or
Appearance ] (11121161171
solid
Melting Point 51-56 °C (124-133 °F) [2114115116117]
- _ 308-309 °C (586-588 °F) at
Boiling Point [2][4][6]
760 mmHg
Flash Point 154 °C (309 °F) [2][5]16]
Insoluble in water; Soluble in
- organic solvents like ethanol,
Solubility [1][5]

methanol, and chloroform.[1]

[5]

Vapor Pressure

< 0.01 mmHg at 20 °C

[6]

Stability

Stable under normal
conditions.[4][6][7]

[416]1[7]

Hazard Identification and Toxicological Profile

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), 1-
Heptadecanol is not considered hazardous.[6] However, some safety data sheets indicate that

it may cause skin, eye, and respiratory irritation.[8] The toxicological properties have not been

fully investigated.[6][9]

Long-chain fatty alcohols are generally considered to have low acute toxicity.[1] The irritation

potential of fatty alcohols is dependent on their chain length; alcohols with a chain length of

C18 and above are generally considered non-irritating.[1] As a C17 alcohol, 1-Heptadecanol is

predicted to be at most a mild irritant. Studies on similar long-chain alcohols, such as stearyl

alcohol (C18), show minimal to mild skin and eye irritation in animal studies and a very low

potential for skin irritation and sensitization in clinical tests.[10]
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Signaling Pathways: There is currently no scientific evidence to suggest that 1-Heptadecanol
significantly interacts with or modulates major cellular signaling pathways at typical laboratory
exposure levels. Its low reactivity and classification as a non-hazardous substance are
consistent with a lack of significant biological signaling effects.

Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 1-
Heptadecanol and to ensure a safe laboratory environment.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[6]

Avoid contact with skin, eyes, and clothing.[6]

Avoid generating dust.[10]

Use in a well-ventilated area.[11][12]

Wash hands thoroughly after handling.[11]

Storage:

e Store in a cool, dry, and well-ventilated place.[4][11][13]
» Keep containers tightly closed when not in use.[11][14]

» Store away from strong oxidizing agents and strong acids.[6][11][14]
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Figure 1. Key storage and handling practices for 1-Heptadecanol.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are crucial for minimizing

exposure.
Control Recommendation
Use in a well-ventilated area. A fume hood may
Engineering Controls be necessary for procedures that could
generate dust or aerosols.[11][12]
Eye/Face Protection Wear chemical safety goggles or glasses.[6][11]

Wear appropriate protective gloves (e.g., nitrile)
and a lab coat.[6][11]

Skin Protection

Not typically required under normal use
) ) conditions with adequate ventilation. If dust is
Respiratory Protection ]
generated, a NIOSH-approved respirator may

be necessary.[6][11]

First-Aid Measures

In the event of exposure, prompt and appropriate first-aid is critical.
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[6][11]

Wash off immediately with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation develops.[6][11]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

Eye Contact ] ] ] )
eyelids occasionally. Seek medical attention.[6]

[11]

Do NOT induce vomiting. Rinse mouth with

Ingestion . .
water. Seek medical attention.[6][11]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or
alcohol-resistant foam.[6][14]

o Specific Hazards: Emits carbon monoxide and carbon dioxide when heated to

decomposition.[6][10]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6][10][11]

Accidental Release:

o Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective

equipment.[6][10]

o Containment and Cleanup: Sweep up the solid material and place it into a suitable container
for disposal. Avoid generating dust.[6][10][14]
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¢ Environmental Precautions: Do not let the product enter drains.[6]
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to RhE Tissue Surface
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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